Cas no 896332-82-4 (2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide)

2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide structure
896332-82-4 structure
Product Name:2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide
CAS No:896332-82-4
MF:C15H20N4O2S
MW:320.409901618958
CID:6175617
PubChem ID:7256674
Update Time:2024-01-05

2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide
    • N,N-diisopropyl-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
    • AKOS024658842
    • F2543-0135
    • 2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide
    • HMS1656N13
    • 896332-82-4
    • VU0495190-1
    • 2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N,N-di(propan-2-yl)acetamide
    • Inchi: 1S/C15H20N4O2S/c1-10(2)19(11(3)4)13(20)9-22-14-16-12-7-5-6-8-18(12)15(21)17-14/h5-8,10-11H,9H2,1-4H3
    • InChI Key: HTHSXFHYEBLUSN-UHFFFAOYSA-N
    • SMILES: S(C1=NC(N2C=CC=CC2=N1)=O)CC(N(C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 320.13069707g/mol
  • Monoisotopic Mass: 320.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90.6Ų

2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N,N-bis(propan-2-yl)acetamide Pricemore >>

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